Cas no 953985-48-3 (2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide
• CAS No: 953985-48-3
• MF: C₂₀H₂₁FN₂O₃
• MW: 356.390748739243
• CID: 5954857
• PubChem ID: 16894772
• Update Time: 2025-05-20

2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide
• F5027-0130
• AKOS024491150
• 953985-48-3
• 2-(4-fluorophenyl)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide
• 2-(4-fluorophenyl)-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]acetamide

• Inchi： 1S/C20H21FN2O3/c21-17-8-6-15(7-9-17)12-19(24)22-13-20(25)23-10-11-26-18(14-23)16-4-2-1-3-5-16/h1-9,18H,10-14H2,(H,22,24)
• InChI Key： BNEHDXVNQOWTTP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCC(N1CCOC(C2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 356.15362070g/mol
• Monoisotopic Mass: 356.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide

Introduction to Compound with CAS No. 953985-48-3 and Product Name: 2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide

The compound with the CAS number 953985-48-3 and the product name 2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 4-fluorophenyl group and a 2-phenylmorpholin-4-yl moiety in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further research and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The 4-fluorophenyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity. This property has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of this moiety into the compound under discussion may contribute to its efficacy by improving its interaction with enzymes and receptors involved in disease pathways.

The other key structural feature of this compound is the 2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide moiety. This group is reminiscent of structures found in several FDA-approved drugs, which underscores its potential pharmacological relevance. Morpholine derivatives are known for their role in modulating various biological processes, including neurotransmitter activity and immune responses. The presence of a phenyl ring in the morpholine moiety further enhances its binding capabilities, making it an attractive scaffold for drug discovery.

Current research in medicinal chemistry increasingly focuses on the development of multifunctional compounds that can target multiple pathways simultaneously. The compound in question exhibits characteristics that make it a candidate for such an approach. The combination of the 4-fluorophenyl group and the 2-phenylmorpholin-4-yl moiety could potentially allow it to interact with multiple targets, thereby increasing its therapeutic index and reducing the likelihood of resistance development.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The morpholine derivative is particularly relevant in this context, as morpholine-based compounds have shown promise in modulating neurotransmitter systems involved in conditions such as depression, anxiety, and epilepsy. The fluorine atom's electronic properties may further enhance the compound's ability to cross the blood-brain barrier, improving its bioavailability and therapeutic efficacy.

In addition to neurological applications, this compound may also have utility in treating inflammatory diseases. Fluorinated aromatic compounds have been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. The structural features of this compound suggest that it could interact with cyclooxygenase (COX) enzymes or other inflammatory mediators, potentially leading to novel therapeutic strategies for conditions like rheumatoid arthritis or inflammatory bowel disease.

The synthesis and characterization of this compound have been subjects of intense investigation. Advanced synthetic techniques have been employed to ensure high purity and yield, which are crucial for subsequent biological testing. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in constructing complex molecules like this one efficiently.

Biological evaluation of this compound has already begun, with initial results demonstrating promising activity against several disease-relevant targets. In vitro assays have shown that it can inhibit the activity of enzymes involved in inflammation and neurotransmitter metabolism. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.

The future direction of research on this compound will likely involve optimizing its pharmacokinetic properties and exploring its mechanism of action. By fine-tuning its structure, researchers can enhance its selectivity, solubility, and metabolic stability. Additionally, understanding how it interacts with biological targets at a molecular level will provide insights into its mode of action and help guide future modifications.

In conclusion, the compound with CAS number 953985-48-3 and product name 2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide represents a significant advancement in medicinal chemistry. Its unique structural features make it a promising candidate for treating neurological disorders, inflammatory diseases, and potentially other conditions. Ongoing research aims to optimize its properties and explore its full therapeutic potential.